1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• IUPAC Name: 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine
• InChI: InChI=1S/C15H18N2O2/c1-18-14-7-6-12(15(9-14)19-2)10-16-11-13-5-3-4-8-17-13/h3-9,16H,10-11H2,1-2H3
• InChI Key: LLLPDGZTQPNBBO-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)CNCC2=CC=CC=N2)OC

Description

1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine, also known as 25I-NBOMe, is a synthetic psychedelic compound that belongs to the phenethylamine and amphetamine classes. It is a potent agonist of the 5-HT2A receptor and has been studied for its use in scientific research.

Mechanism of Action

1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine is a potent agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. When it binds to this receptor, it activates a cascade of signaling pathways that ultimately lead to changes in the activity of various neurotransmitters, such as dopamine, norepinephrine, and glutamate. These changes in neurotransmitter activity are thought to underlie the psychedelic effects of 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine are not well understood, but it is thought to produce a range of psychedelic effects, such as altered perception, mood, and thought processes. Additionally, it may produce changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine in lab experiments is its potency and selectivity for the 5-HT2A receptor, which allows for precise control over its effects. However, its high potency also makes it difficult to work with, as small variations in dosage can lead to significant changes in its effects. Additionally, its use in lab experiments is limited by its legal status and potential for abuse.

Future Directions

There are several future directions for research on 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine. One area of interest is its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further research is needed to understand the long-term effects of 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine on the brain and its potential for neurotoxicity. Finally, more research is needed to develop safer and more effective psychedelic compounds for use in scientific research.

Synthesis Methods

The synthesis of 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine involves a series of chemical reactions that start with the condensation of 2,4-dimethoxybenzaldehyde and pyridine-2-carboxaldehyde to form the intermediate 2,4-dimethoxyphenyl-2-pyridylmethanol. This intermediate is then converted to the final product, 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine, through a series of steps that involve the use of various reagents and solvents.

Scientific Research Applications

1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been used to study the 5-HT2A receptor and its role in various physiological and behavioral processes, such as perception, cognition, and mood regulation. Additionally, 1-(2,4-dimethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine has been used to study the effects of psychedelic compounds on the brain and their potential therapeutic applications.